Cas no 1807196-04-8 (6-Fluoro-5-hydroxynicotinonitrile)

• Product Name: 6-Fluoro-5-hydroxynicotinonitrile
• CAS No: 1807196-04-8
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 4903640
• Update Time: 2025-08-02

6-Fluoro-5-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-hydroxynicotinonitrile

• Inchi： 1S/C6H3FN2O/c7-6-5(10)1-4(2-8)3-9-6/h1,3,10H
• InChI Key： ICXPYLSCQDQEPG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 0.6
• Topological Polar Surface Area: 56.9

Additional information on 6-Fluoro-5-hydroxynicotinonitrile

6-Fluoro-5-hydroxynicotinonitrile: A Comprehensive Overview

6-Fluoro-5-hydroxynicotinonitrile, also known by its CAS number 1807196-04-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinonitrile, which itself is a valuable intermediate in the synthesis of various bioactive molecules. The presence of the fluoro and hydroxy groups at specific positions on the molecule introduces unique properties that make it an interesting subject for research and potential applications.

The structure of 6-Fluoro-5-hydroxynicotinonitrile consists of a pyridine ring with a nitrile group at position 3, a hydroxyl group at position 5, and a fluorine atom at position 6. This arrangement imparts distinct electronic and steric effects, which are crucial for its reactivity and biological activity. Recent studies have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and oxidation reactions. These studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity.

One of the most promising applications of 6-Fluoro-5-hydroxynicotinonitrile lies in its potential as a precursor for drug development. The compound has been investigated for its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug discovery.

In addition to its pharmacological applications, 6-Fluoro-5-hydroxynicotinonitrile has also been studied for its role in agrochemicals. Its ability to inhibit specific plant pathogens has led to exploratory research in developing new fungicides. A study conducted by researchers at the University of California revealed that this compound shows selective toxicity against fungal pathogens while maintaining low toxicity to plant cells, making it a potential candidate for sustainable agriculture practices.

The synthesis and characterization of 6-Fluoro-5-hydroxynicotinonitrile have been optimized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided critical insights into the compound's purity and structural integrity, ensuring its reliability for downstream applications. Furthermore, computational modeling studies have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug development.

In conclusion, 6-Fluoro-5-hydroxynicotinonitrile, with its CAS number 1807196-04-8, represents a versatile chemical entity with diverse applications in medicine and agriculture. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable tool in modern chemical science.